1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone

• IUPAC Name: 1-[(2,3-difluorophenyl)methyl]-3-hydroxy-3-(1,2-oxazolidin-2-ylmethyl)piperidin-2-one
• InChI: InChI=1S/C16H20F2N2O3/c17-13-5-1-4-12(14(13)18)10-19-7-2-6-16(22,15(19)21)11-20-8-3-9-23-20/h1,4-5,22H,2-3,6-11H2
• InChI Key: POPUFBXMWACROZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CC2=C(C(=CC=C2)F)F)(CN3CCCO3)O
• Molecular Formula: C16H20F2N2O3
• Molecular Weight: 326.34 g/mol

Description

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone, also known as DFHO, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinone derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been found to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators. This compound has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of oxidative stress.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. This compound has also been found to inhibit the replication of various viruses such as HIV and herpes simplex virus. In addition, this compound has been found to reduce inflammation and oxidative stress in various animal models.

Advantages and Limitations for Lab Experiments

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound has also been found to be stable under various conditions, making it suitable for long-term storage. However, this compound has some limitations for lab experiments. It has been found to exhibit low solubility in water, which can make it difficult to administer in certain experimental settings. In addition, this compound has not been extensively studied for its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone. One potential direction is to further explore its potential therapeutic applications in various diseases. This compound has been found to exhibit promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical settings. Another potential direction is to investigate the mechanism of action of this compound in more detail. Understanding the molecular pathways involved in the activity of this compound can provide insights into its potential therapeutic applications. Finally, further research is needed to optimize the synthesis method of this compound to improve its purity and yield.

Synthesis Methods

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone can be synthesized through a multi-step process that involves the reaction of 2,3-difluorobenzylamine with isoxazolidine-2,3-dione. The resulting product is then subjected to a series of reactions that lead to the formation of this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

1-(2,3-difluorobenzyl)-3-hydroxy-3-(2-isoxazolidinylmethyl)-2-piperidinone has been extensively studied for its potential applications in various fields of medicine. It has been found to exhibit antibacterial, antifungal, and antiviral activities. In addition, it has also been found to have anti-inflammatory, analgesic, and antioxidant properties. This compound has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, Parkinson's disease, and diabetes.